Cas no 947248-50-2 (N-{6-chloroimidazo[1,2-b]pyridazin-2-yl}-2,2,2-trifluoroacetamide)

• Product Name: N-{6-chloroimidazo[1,2-b]pyridazin-2-yl}-2,2,2-trifluoroacetamide
• CAS No: 947248-50-2
• MF: C₈H₄ClF₃N₄O
• MW: 264.591770172119
• MDL: MFCD21642045
• CID: 2148363
• PubChem ID: 57749420
• Update Time: 2025-05-20

N-{6-chloroimidazo[1,2-b]pyridazin-2-yl}-2,2,2-trifluoroacetamide Chemical and Physical Properties

Names and Identifiers

• N-(6-chloroimidazo[1,2-b]pyridazin-2-yl)-2,2,2-trifluoroacetamide
• 2,2,2-Trifluoro-N-(6-chloroimidazo-[1,2-b]pyridazin-2-yl)acetamide
• 2,2,2-TRIFLUORO-N-(6-CHLOROIMIDAZO[1,2-B]PYRIDAZIN-2-YL)ACETAMIDE
• N-{6-chloroimidazo[1,2-b]pyridazin-2-yl}-2,2,2-trifluoroacetamide
• DB-308702
• MFCD21642045
• PB15502
• AKOS025403988
• DTXSID901166802
• CS-0048823
• SCHEMBL172081
• 947248-50-2
• XMB24850
• AS-51570
• P12980
• N-(6-chloroimidazo[1,2-b]pyridazin-2-yl)-2,2,2-trifluoro-acetamide

• MDL： MFCD21642045
• Inchi： 1S/C8H4ClF3N4O/c9-4-1-2-6-13-5(3-16(6)15-4)14-7(17)8(10,11)12/h1-3H,(H,14,17)
• InChI Key： QIQOLQVNKVXLHR-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NC(=CN2N=1)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 264.00300
• Monoisotopic Mass: 264.0025729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• PSA: 62.78000
• LogP: 2.53300

Additional information on N-{6-chloroimidazo[1,2-b]pyridazin-2-yl}-2,2,2-trifluoroacetamide

N-{6-Chloroimidazo[1,2-b]pyridazin-2-yl}-2,2,2-Trifluoroacetamide (CAS No. 947248-50-2): A Comprehensive Overview

N-{6-Chloroimidazo[1,2-b]pyridazin-2-yl}-2,2,2-trifluoroacetamide (CAS No. 947248-50-2) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of imidazopyridazines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of N-{6-chloroimidazo[1,2-b]pyridazin-2-yl}-2,2,2-trifluoroacetamide is characterized by a central imidazopyridazine core substituted with a chlorine atom at the 6-position and a trifluoroacetamide group at the 2-position. The presence of these functional groups imparts distinct physicochemical properties that contribute to its biological activity and pharmacological profile.

Recent studies have highlighted the potential of N-{6-chloroimidazo[1,2-b]pyridazin-2-yl}-2,2,2-trifluoroacetamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-{6-chloroimidazo[1,2-b]pyridazin-2-yl}-2,2,2-trifluoroacetamide has also shown antiviral activity against several viral strains. Research conducted at the National Institutes of Health (NIH) revealed that this compound effectively inhibits the replication of influenza virus and herpes simplex virus (HSV). The mechanism of action involves the disruption of viral entry and replication processes within host cells.

The anticancer potential of N-{6-chloroimidazo[1,2-b]pyridazin-2-yl}-2,2,2-trifluoroacetamide has been another area of focus in recent years. A study published in Cancer Research reported that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to target specific signaling pathways involved in cell survival and proliferation.

The pharmacokinetic properties of N-{6-chloroimidazo[1,2-b]pyridazin-2-yl}-2,2,2-trifluoroacetamide have also been extensively studied. It has been found to exhibit good oral bioavailability and favorable pharmacokinetic parameters such as a long half-life and low clearance rate. These properties make it suitable for chronic administration in clinical settings.

In terms of safety and toxicity, preclinical studies have shown that N-{6-chloroimidazo[1,2-b]pyridazin-2-yl}-2,2,2-trifluoroacetamide is well-tolerated at therapeutic doses with minimal adverse effects. However, further clinical trials are necessary to fully evaluate its safety profile in humans.

The synthesis of N-{6-chloroimidazo[1,2-b]pyridazin-2-yl}-2,2,2-trifluoroacetamide involves several steps that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the reaction of 6-chloroimidazo[1,2-b]pyridazine with trifluoroacetyl chloride followed by deprotection steps to obtain the final product. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound on a larger scale.

In conclusion, N-{6-chloroimidazo[1,2-b]pyridazin-2-yl}-2,333-trifluoroacetamide (CAS No. 947348-50-3) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for clinical use. As new findings emerge from both academic and industrial laboratories, this compound is poised to play a significant role in the development of novel therapies for various diseases.